Anthraquinone

Specification

• Description: Anthraquinone appears as yellow crystals or powder. (NTP, 1992); 9,10-anthraquinone is an anthraquinone that is anthracene in which positions 9 and 10 have been oxidised to carbonyls.; Anthraquinone is a natural product found in Streptomyces, Aspergillus fumigatus, and other organisms with data available.; Anthraquinone is a polycyclic aromatic hydrocarbon derived from anthracene or phthalic anhydride. Anthraquinone is used in the manufacture of dyes, in the textile and pulp industries, and as a bird repellant.; Hoelite is a mineral with formula of C14H8O2. The IMA symbol is Hoe.; Anthraquinone can cause cancer according to The National Toxicology Program.; Compounds based on ANTHRACENES which contain two KETONES in any position. Substitutions can be in any position except on the ketone groups.
• CAS No.: 84-65-1
• Molecular Formula: C14H8O2; C14H8O2; C6H4(CO)2C6H4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: anthracene-9,10-dione
• Standard InChI: InChI=1S/C14H8O2/c15-13-9-5-1-2-6-10(9)14(16)12-8-4-3-7-11(12)13/h1-8H
• Standard InChI Key: RZVHIXYEVGDQDX-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3C2=O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3C2=O
• Appearance: Powder
• Boiling Point: 714 to 718 °F at 760 mmHg (NTP, 1992); 377 °C at 760 mm Hg; 380 °C
• Colorform: Light yellow, slender monoclinic prisms by sublimation in vacuo. Almost colorless, orthorhombic, bipyramidal crystals from sulfuric acid and water.; Yellow rhombic needles from alcohol, benzene; Yellow-green crystals
• Flash Point: 365 °F (NTP, 1992); 185 °C; 365 °F (185 °C) (Closed cup); 185 °C c.c.
• Melting Point: 547 °F (sublimes) (NTP, 1992); 286 °C; Liquid Molar Volume = 0.193625 cu m/kmol; IG Heat of Formation = -9.52X10+7 J/kmol; Heat Fusion at Melting Point = 3.2552X10+7 J/kmol